Cas no 2645417-34-9 (6-(methyl-d3)pyridazin-3(2H)-one-4,5-d2)

• Product Name: 6-(methyl-d3)pyridazin-3(2H)-one-4,5-d2
• CAS No: 2645417-34-9
• MF: C₅H₆N₂O
• MW: 115.144749164581
• CID: 6825911
• PubChem ID: 172403912
• Update Time: 2025-02-26

6-(methyl-d3)pyridazin-3(2H)-one-4,5-d2 Chemical and Physical Properties

Names and Identifiers

• 6-(methyl-d3)pyridazin-3(2H)-one-4,5-d2
• 2645417-34-9
• CS-24070

• Inchi： 1S/C5H6N2O/c1-4-2-3-5(8)7-6-4/h2-3H,1H3,(H,7,8)/i1D3,2D,3D
• InChI Key： QZWIXLPWMGHDDD-RHIBPKLGSA-N
• SMILES： O=C1C([2H])=C([2H])C(C([2H])([2H])[2H])=NN1

Computed Properties

• Exact Mass: 115.079396549Da
• Monoisotopic Mass: 115.079396549Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.5Ų